Cas no 1340204-62-7 (4-propoxybutane-1-sulfonyl chloride)

• Product Name: 4-propoxybutane-1-sulfonyl chloride
• CAS No: 1340204-62-7
• MF: C₇H₁₅ClO₃S
• MW: 214.710200548172
• CID: 5857914
• PubChem ID: 64197761
• Update Time: 2025-07-19

4-propoxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-propoxybutane-1-sulfonyl chloride
• 1340204-62-7
• EN300-1144873
• AKOS013517712

• Inchi： InChI=1S/C7H15ClO3S/c1-2-5-11-6-3-4-7-12(8,9)10/h2-7H2,1H3
• InChI Key： NMYHDDLNIYUVAW-UHFFFAOYSA-N
• SMILES： ClS(CCCCOCCC)(=O)=O

Computed Properties

• Exact Mass: 214.0430432g/mol
• Monoisotopic Mass: 214.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-propoxybutane-1-sulfonyl chloride

Introduction to 4-propoxybutane-1-sulfonyl chloride (CAS No. 1340204-62-7) and Its Applications in Modern Chemical Research

4-propoxybutane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1340204-62-7, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, featuring a sulfonyl chloride functional group attached to a propoxy-substituted butane backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both the sulfonyl chloride and propoxy groups provides a versatile platform for further functionalization, enabling its utility in the development of novel drugs, agrochemicals, and specialty chemicals.

The structure of 4-propoxybutane-1-sulfonyl chloride is characterized by a linear aliphatic chain with an electron-withdrawing sulfonyl chloride moiety at one end and an electron-donating propoxy group at the other. This structural arrangement imparts distinct reactivity patterns, making it particularly useful in nucleophilic substitution reactions where the sulfonyl chloride can act as a leaving group. Additionally, the propoxy group can participate in hydrogen bonding interactions, influencing the compound's solubility and stability in various solvents.

In recent years, 4-propoxybutane-1-sulfonyl chloride has been explored as a key intermediate in the synthesis of sulfonamide derivatives, which are widely recognized for their biological activity. Sulfonamides play a crucial role in medicinal chemistry due to their broad spectrum of pharmacological effects, including antibacterial, antiviral, and anti-inflammatory properties. The sulfonyl chloride functionality in 4-propoxybutane-1-sulfonyl chloride allows for facile introduction of sulfonamide groups into target molecules through nucleophilic aromatic substitution or aliphatic substitution reactions. This has been particularly relevant in the development of next-generation antibiotics and antiviral agents where structural modifications can enhance drug efficacy and reduce resistance.

Moreover, the propoxy group in 4-propoxybutane-1-sulfonyl chloride contributes to the compound's overall hydrophilicity, which can be advantageous in pharmaceutical formulations requiring water solubility. This feature is especially important for oral and injectable drugs where bioavailability and distribution are critical factors. Recent studies have demonstrated its utility in designing prodrugs that undergo enzymatic cleavage to release active pharmaceutical ingredients (APIs) at targeted sites within the body, thereby improving therapeutic outcomes.

The compound's reactivity also makes it a valuable tool in material science, particularly in the synthesis of polymers and coatings with tailored properties. For instance, 4-propoxybutane-1-sulfonyl chloride can be used to introduce sulfonamide functionalities into polymer backbones, enhancing their thermal stability and mechanical strength. Such modifications are increasingly relevant in applications ranging from high-performance plastics to advanced adhesives used in aerospace and automotive industries.

From a synthetic chemistry perspective, 4-propoxybutane-1-sulfonyl chloride serves as a versatile building block for constructing more complex molecules. Its ability to undergo selective reactions while maintaining structural integrity has made it indispensable in multi-step synthetic routes. Researchers have leveraged its reactivity to develop novel methodologies for constructing heterocyclic compounds, which are prevalent in many biologically active substances. For example, its use as a precursor in Friedel-Crafts acylations and alkylation reactions has enabled the efficient synthesis of nitrogen-containing heterocycles with potential pharmaceutical applications.

The pharmaceutical industry's interest in 4-propoxybutane-1-sulfonyl chloride has been further fueled by its role in developing kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, making them attractive targets for therapeutic intervention. Sulfonamide-based kinase inhibitors have shown promise in treating cancers, inflammatory diseases, and metabolic disorders. The sulfonyl chloride moiety allows for precise functionalization of kinase inhibitors, enabling researchers to optimize binding affinity and selectivity against specific enzyme targets.

In addition to its pharmaceutical applications, 4-propoxybutane-1-sulfonyl chloride has found utility in agrochemical research. Sulfonamides derived from this compound have been investigated for their herbicidal and fungicidal properties. The structural features of sulfonamides contribute to their ability to disrupt essential metabolic pathways in pests and pathogens, offering an effective means of crop protection without harming beneficial organisms.

The synthesis of 4-propoxybutane-1-sulfonyl chloride itself is an intriguing aspect from a chemical engineering standpoint. While traditional methods involve chlorosulfonation followed by etherification, recent advancements have focused on greener synthetic routes that minimize waste generation and improve atom economy. Catalytic processes using transition metals have been explored as alternatives to conventional methods, offering enhanced efficiency and sustainability.

The analytical characterization of 4-propoxybutane-1-sulfonyl chloride is another critical area where modern techniques have made significant strides. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy provide detailed insights into its molecular structure and purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards before it is used in downstream applications.

The future prospects for 4-propoxybutane-1-sulfonyl chloride are promising given its broad utility across multiple scientific disciplines. As research continues to uncover new synthetic possibilities and applications, this compound is likely to remain a cornerstone of innovation in chemical synthesis and drug discovery. Its unique combination of reactivity and functional versatility ensures that it will continue to be an indispensable tool for chemists worldwide.